Cas no 64436-92-6 (5-methoxypyridin-3-amine)

• Product Name: 5-methoxypyridin-3-amine
• CAS No: 64436-92-6
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD09701369
• CID: 58187
• PubChem ID: 12703595
• Update Time: 2025-06-08

5-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methoxypyridine
• 5-methoxypyridin-3-amine
• 5-Methoxy-pyridin-3-ylamine
• 3-Amino-5-methoxy-pyridine
• SCHEMBL113446
• SY003728
• BB 0261701
• 5-methoxyl-pyridin-3-ylamine
• AC-3066
• 5-amino-3-methoxy pyridine
• 5-METHOXY-3-PYRIDYLAMINE
• 5-Methoxypyridin-3-ylamine
• DTXSID70507430
• CTQPCFFQBYXOAJ-UHFFFAOYSA-N
• PB12653
• 64436-92-6
• BCP22617
• MFCD09701369
• GS-6605
• 3-PYRIDINAMINE, 5-METHOXY-
• J-517709
• AKOS005146173
• EN300-95404
• CS-W003621
• FT-0648669
• A8825
• AM20061789
• 3-Amino-5-methoxypyridine, AldrichCPR
• DB-011304
• 5-Methoxy-pyridin-3-ylamine;5-Methoxy-3-pyridinamine

• MDL： MFCD09701369
• Inchi： 1S/C6H8N2O/c1-9-6-2-5(7)3-8-4-6/h2-4H,7H2,1H3
• InChI Key： CTQPCFFQBYXOAJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1)N

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: 296.1℃ at 760 mmHg
• Flash Point: 132.9℃
• Refractive Index: 1.56
• PSA: 48.14000
• LogP: 1.25360
• Vapor Pressure: No data available

5-methoxypyridin-3-amine Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 5-methoxypyridin-3-amine

Comprehensive Overview of 5-Methoxypyridin-3-amine (CAS No. 64436-92-6): Properties, Applications, and Industry Trends

5-Methoxypyridin-3-amine (CAS No. 64436-92-6) is a specialized organic compound belonging to the pyridine derivative family. Its molecular structure features a methoxy group (-OCH₃) at the 5-position and an amino group (-NH₂) at the 3-position of the pyridine ring. This unique arrangement grants it versatile reactivity, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. The compound’s CAS registry number (64436-92-6) ensures precise identification in global chemical databases, aligning with regulatory and research requirements.

In recent years, the demand for pyridine-based intermediates like 5-methoxypyridin-3-amine has surged due to their role in synthesizing bioactive molecules. Researchers and manufacturers frequently search for "5-methoxypyridin-3-amine synthesis" or "CAS 64436-92-6 suppliers," reflecting its commercial significance. The compound’s applications span drug development—particularly in kinase inhibitors and antiviral agents—where its electron-rich aromatic system facilitates targeted molecular interactions. Additionally, its solubility profile and stability under mild conditions make it a preferred choice for high-throughput screening in medicinal chemistry.

From an industrial perspective, 64436-92-6 is often discussed alongside "green chemistry alternatives" and "sustainable synthesis routes." Environmental concerns have driven innovations in catalytic methods to produce 5-methoxypyridin-3-amine with reduced waste. For instance, palladium-catalyzed amination and microwave-assisted reactions are now trending topics, addressing both efficiency and eco-friendliness. These advancements resonate with the broader push toward carbon-neutral chemical manufacturing, a key focus for regulatory bodies and investors alike.

The compound’s analytical characterization is another area of interest. Techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry are critical for quality control, especially when 5-methoxypyridin-3-amine is used in GMP-compliant processes. Users often inquire about "64436-92-6 spectral data" or "stability under storage conditions," highlighting the need for reliable technical documentation. Suppliers catering to these queries gain a competitive edge in markets prioritizing transparency and compliance.

Emerging trends also link 5-methoxypyridin-3-amine to the bioconjugation field, where its amino group serves as a handle for attaching fluorescent probes or biomarkers. This application is pivotal in diagnostic imaging and targeted drug delivery systems, areas experiencing exponential growth due to advancements in personalized medicine. Searches for "amine-functionalized pyridines in biotech" or "cross-coupling reactions with 64436-92-6" underscore its interdisciplinary relevance.

In summary, 5-methoxypyridin-3-amine (CAS No. 64436-92-6) is a multifaceted compound bridging diverse scientific domains. Its synthesis, applications, and alignment with sustainability goals position it as a compound of enduring interest. As industries evolve toward precision chemistry and eco-conscious practices, this pyridine derivative will likely remain at the forefront of innovation, answering both current and future challenges in molecular design.